Cas no 2172576-37-1 (1-amino(3-fluorophenyl)methylcyclooctan-1-ol)

• Product Name: 1-amino(3-fluorophenyl)methylcyclooctan-1-ol
• CAS No: 2172576-37-1
• MF: C₁₅H₂₂FNO
• MW: 251.339687824249
• CID: 5961942
• PubChem ID: 165536761
• Update Time: 2025-05-20

1-amino(3-fluorophenyl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(3-fluorophenyl)methylcyclooctan-1-ol
• 2172576-37-1
• 1-[amino(3-fluorophenyl)methyl]cyclooctan-1-ol
• EN300-1641466

• Inchi： 1S/C15H22FNO/c16-13-8-6-7-12(11-13)14(17)15(18)9-4-2-1-3-5-10-15/h6-8,11,14,18H,1-5,9-10,17H2
• InChI Key： TZZSIXHVTQZNCO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1(CCCCCCC1)O)N

Computed Properties

• Exact Mass: 251.16854249g/mol
• Monoisotopic Mass: 251.16854249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(3-fluorophenyl)methylcyclooctan-1-ol

1-Amino(3-Fluorophenyl)Methylcyclooctan-1-Ol: A Comprehensive Overview

The compound 1-amino(3-fluorophenyl)methylcyclooctan-1-ol, with the CAS number 2172576-37-1, is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amino alcohols, which are widely used in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure consists of a cyclooctane ring substituted with an amino group and a fluorophenyl methyl group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of amino alcohols in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of both an amino group and an alcohol functional group in the same molecule provides a unique platform for hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding. This makes 1-amino(3-fluorophenyl)methylcyclooctan-1-ol an attractive candidate for exploring novel drug delivery systems and enzyme inhibitors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclooctane ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such rings with high enantioselectivity. The introduction of the amino group is often achieved through reductive amination or other amine-forming reactions, while the fluorophenyl methyl group can be appended via nucleophilic aromatic substitution or coupling reactions. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research.

In terms of applications, 1-amino(3-fluorophenyl)methylcyclooctan-1-ol has shown promise in several areas. For instance, its ability to form stable complexes with metal ions has been explored in coordination chemistry, where it serves as a potential ligand for catalytic processes. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been investigated, demonstrating its utility in constructing complex molecular architectures with high enantioselectivity.

Recent research has also focused on the biological activity of this compound. In vitro studies have revealed that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored, providing insights into its role in disease mechanisms such as inflammation and neurodegenerative disorders.

The structural versatility of 1-amino(3-fluorophenyl)methylcyclooctan-1-ol also makes it an ideal candidate for materials science applications. For example, its use as a precursor for polymer synthesis has been reported, where it serves as a building block for creating novel polymeric materials with tailored properties. The incorporation of fluorine atoms into the structure enhances the material's stability and resistance to environmental factors, making it suitable for use in harsh conditions.

In conclusion, 1-amino(3-fluorophenyl)methylcyclooctan-1-ol is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As ongoing investigations continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in modern chemistry.